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Compound of Interest

Compound Name: Gly-His-Lys acetate

Cat. No.: B1322690 Get Quote

Technical Support Center: Gly-His-Lys (GHK)
Acetate Powder
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling Gly-His-Lys (GHK) acetate powder.

Below you will find frequently asked questions and a troubleshooting guide to address common

issues encountered during experiments.

Frequently Asked Questions (FAQs)
1. How should I store lyophilized GHK acetate powder?

For long-term storage, lyophilized GHK acetate powder should be stored at -20°C or colder in a

tightly sealed container, protected from light and moisture.[1] GHK acetate is hygroscopic,

meaning it readily absorbs moisture from the air, which can degrade the peptide.[2] Before

opening, it is recommended to allow the vial to equilibrate to room temperature in a desiccator

to prevent condensation.

2. What is the recommended solvent for reconstituting GHK acetate?

Sterile, endotoxin-free water or phosphate-buffered saline (PBS) are commonly used for

reconstituting GHK acetate.[1] The choice of solvent may depend on the specific requirements
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of your experiment. For cell culture applications, using a sterile buffer that is compatible with

your cell line is crucial.

3. How do I properly reconstitute GHK acetate powder?

To reconstitute, slowly add the desired volume of sterile solvent to the vial containing the

lyophilized powder. Gently swirl or roll the vial to dissolve the contents. Avoid vigorous shaking,

as this can cause the peptide to aggregate or denature.[3]

4. What is the stability of reconstituted GHK acetate solution?

Once reconstituted, it is recommended to use the GHK acetate solution promptly. For short-

term storage, the solution can be kept at 2-8°C for up to a few days. For longer-term storage, it

is best to aliquot the reconstituted solution into single-use volumes and store them at -20°C or

-80°C to avoid repeated freeze-thaw cycles, which can degrade the peptide.[1][4]

5. At what concentration is GHK acetate typically used in experiments?

In preclinical models and cell culture, GHK acetate is often used at concentrations ranging from

nanomolar (nM) to micromolar (µM).[1][5] The optimal concentration will vary depending on the

specific cell type and experimental design.

Data Summary
Storage and Stability of Gly-His-Lys Acetate

Form
Storage
Temperature

Duration Notes

Lyophilized Powder -20°C or lower
Several months to

years

Keep tightly sealed

and protected from

light and moisture.[1]

Reconstituted in

Sterile Water/Buffer
2-8°C Short-term (days)

Use promptly after

reconstitution.

Reconstituted in

Sterile Water/Buffer
-20°C or -80°C

Up to 1 month at

-20°C, up to 6 months

at -80°C

Aliquot to avoid

repeated freeze-thaw

cycles.[6]
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Solubility of Gly-His-Lys Acetate
Solvent Concentration Notes

Phosphate-Buffered Saline

(PBS), pH 7.2
5 mg/mL

A commonly used buffer for

biological experiments.

Water Highly soluble
GHK is a hydrophilic peptide.

[7]

Experimental Protocols
Fibroblast Proliferation Assay Using GHK Acetate
This protocol outlines a general method for assessing the effect of GHK acetate on the

proliferation of human dermal fibroblasts using an MTT assay.

Materials:

Human dermal fibroblasts

Fibroblast growth medium (e.g., DMEM with 10% FBS)

GHK acetate powder

Sterile PBS

MTT solution (5 mg/mL in PBS)

DMSO

96-well cell culture plates

Incubator (37°C, 5% CO2)

Microplate reader

Methodology:
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Cell Seeding: Seed human dermal fibroblasts into a 96-well plate at a density of 5,000-

10,000 cells per well in 100 µL of growth medium. Incubate for 24 hours to allow for cell

attachment.

Peptide Preparation: Reconstitute lyophilized GHK acetate in sterile PBS to create a stock

solution. Further dilute the stock solution in serum-free growth medium to achieve the

desired final concentrations (e.g., 1 nM, 10 nM, 100 nM, 1 µM).

Cell Treatment: After 24 hours of incubation, remove the growth medium from the wells and

replace it with 100 µL of the prepared GHK acetate solutions. Include a control group with

serum-free medium only.

Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO2 incubator.

MTT Assay: Add 10 µL of MTT solution to each well and incubate for 4 hours. The viable

cells will convert the MTT into formazan crystals.

Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

The absorbance is directly proportional to the number of viable cells.
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Caption: GHK-Cu Signaling Pathway.
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Experiment Failed

Is the peptide
fully dissolved?

Precipitation in
media?
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Troubleshoot Solubility:
- Use recommended solvent

- Gentle vortex/sonication
- Check pH

No

Is the peptide
active?

No

Troubleshoot Precipitation:
- Lower peptide concentration

- Add to media slowly
- Check media compatibility

Yes

Troubleshoot Activity:
- Check storage conditions
- Avoid freeze-thaw cycles

- Verify peptide concentration

No

Re-evaluate experimental
design and controls

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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